Sulphur Brown 5

• CAS No.: 1327-00-0
• Molecular Formula: C15H11F3O

Description

Sulphur Brown 5 (C.I. Sulphur Brown 5, C.I.53245) is a sulfur-based dye characterized as a deep brown to black-gray powder. It exhibits partial solubility in water and moderate solubility in sodium sulfide solutions, forming a reddish-brown coloration . In concentrated sulfuric acid, it transitions to a dark brown hue. Its behavior under reductive and oxidative conditions is notable: in alkaline sodium hydrosulfite solutions, it produces a yellowish-brown shade that reverts to its original color upon oxidation, while in sodium hypochlorite solutions, it nearly fades entirely .

Key properties include:

• Fastness: Light fastness (4/5), fulling fastness (3–4/5), soaping fastness (3/5).
• Chemical Resistance: Moderate acid resistance and poor alkali resistance ("severe" degradation) .

Sulphur Brown 5 is synthesized via two primary methods:

Heating 4-(2,4-dinitroanilino)phenol with sodium hydroxide, glucose, sodium sulfide, sulfur, and copper sulfate at 260–270°C for 6 hours.

Degradation of intermediates followed by precipitation and filtration .

It is primarily applied to cotton, viscose, and vinylon/cotton blends, with additional uses in leather and paper dyeing .

Preparation Methods

Sulphur Brown 5 is synthesized through a process involving the reaction of organic compounds containing amino or nitro groups with sodium polysulphide and sulphur. The reaction typically involves heating these components to high temperatures to facilitate the formation of the dye. Industrial production methods often involve the use of large-scale reactors where the reactants are combined and heated under controlled conditions to ensure consistent quality and yield .

Chemical Reactions Analysis

Sulphur Brown 5 undergoes several types of chemical reactions, including:

Oxidation: When exposed to oxidizing agents, Sulphur Brown 5 can be converted back to its original water-insoluble form.

Reduction: The dye can be reduced to its leuco form, which is water-soluble and can be absorbed by cellulosic fibers.

Substitution: Sulphur Brown 5 can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Scientific Research Applications

Sulphur Brown 5 has several applications in scientific research, including:

Chemistry: It is used as a model compound in studies of sulphur dye chemistry and reactions.

Biology: The dye is sometimes used in biological staining techniques to highlight specific structures within cells and tissues.

Medicine: Research into the potential medical applications of sulphur dyes, including Sulphur Brown 5, is ongoing.

Industry: Sulphur Brown 5 is widely used in the textile industry for dyeing cellulosic fibers such as cotton.

Mechanism of Action

The mechanism of action of Sulphur Brown 5 involves its interaction with the fibers it dyes. In its reduced, water-soluble form, the dye is absorbed by the fibers. Once absorbed, it is oxidized back to its original, water-insoluble form, which becomes fixed within the fiber structure. This process ensures that the dye remains attached to the fabric, providing long-lasting color .

Comparison with Similar Compounds

Key Differences:

Fastness Properties :

• Sulphur Brown 5 outperforms Sulphur Brown 10 in light fastness (4 vs. 3–4) but is significantly less resistant to alkaline conditions. This makes Sulphur Brown 10 preferable in applications requiring prolonged exposure to alkaline environments, such as textile processing with pH-sensitive finishes .
• Sulphur Brown 10 demonstrates superior soaping fastness (4/5), indicating better retention of color during washing compared to Sulphur Brown 5 (3/5) .

Solubility :

• Sulphur Brown 10’s insolubility in water may reduce bleeding in aqueous dyeing processes, whereas Sulphur Brown 5’s partial solubility requires careful pH control to prevent uneven dyeing .

Behavior in Oxidative Solutions :

• Both dyes fade in sodium hypochlorite, but Sulphur Brown 5 exhibits near-complete fading, while Sulphur Brown 10 shows partial fading with yellowing .

Research Findings and Industrial Relevance

Performance in Textile Applications :

• Sulphur Brown 5’s moderate acid resistance makes it suitable for mildly acidic dye baths, whereas Sulphur Brown 10’s alkali resistance expands its utility in industrial scouring and mercerization processes .
• The higher soaping fastness of Sulphur Brown 10 reduces dye loss during post-treatment, enhancing cost efficiency in large-scale production .

Environmental and Safety Considerations :

• Both dyes require sodium sulfide for solubilization, necessitating wastewater treatment to remove residual sulfides. Sulphur Brown 10’s insolubility may reduce environmental leaching compared to Sulphur Brown 5 .

Q & A

Q. What ethical frameworks govern the use of Sulphur Brown 5 in biomedical research (e.g., cytotoxicity assays)?

• Guidelines: Adhere to OECD 423 for acute oral toxicity testing and obtain IRB approval for in vitro studies using human cell lines .
• Data Transparency: Publish negative results (e.g., non-toxic thresholds) to avoid publication bias .